Cas no 81710-05-6 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylpropyl)-)

• Product name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylpropyl)-
• CAS No: 81710-05-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 703385
• PubChem ID: 12858636

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-methylpropyl)-
• 5-butan-2-yl-2,2-dimethyl-1,3-dioxane-4,6-dione
• SCHEMBL9199320
• 5-(Butan-2-yl)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 81710-05-6
• DTXSID20511648

• Inchi： InChI=1S/C10H16O4/c1-5-6(2)7-8(11)13-10(3,4)14-9(7)12/h6-7H,5H2,1-4H3
• InChI Key： DOERMJFAGFRZAD-UHFFFAOYSA-N
• SMILES： CCC(C)C1C(=O)OC(OC1=O)(C)C

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų